Cas no 62072-11-1 (3H-Pyrazole, 3-diazo-5-(1,1-dimethylethyl)-)

• Product name: 3H-Pyrazole, 3-diazo-5-(1,1-dimethylethyl)-
• CAS No: 62072-11-1
• MF: C₇H₁₀N₄
• MW: 150.1811003685
• CID: 459058
• PubChem ID: 13971740

3H-Pyrazole, 3-diazo-5-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazole, 3-diazo-5-(1,1-dimethylethyl)-
• 3-tert-butyl-5-diazopyrazole
• 62072-11-1
• DTXSID40553500
• 5-tert-Butyl-3-diazo-3H-pyrazole

• Inchi： InChI=1S/C7H10N4/c1-7(2,3)5-4-6(9-8)11-10-5/h4H,1-3H3
• InChI Key： DDUAASUYQVIQQW-UHFFFAOYSA-N
• SMILES： CC(C)(C)C1=CC(=[N+]=[N-])N=N1

Computed Properties

• Exact Mass: 150.0907
• Monoisotopic Mass: 150.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 26.7Ų

Experimental Properties

• PSA: 62.18